N-(2-methylphenyl)-2,2-diphenylpropanamide

• Molecular Formula: C22H21NO
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-(2-methylphenyl)-2,2-diphenylpropanamide
• InChI: InChI=1S/C22H21NO/c1-17-11-9-10-16-20(17)23-21(24)22(2,18-12-5-3-6-13-18)19-14-7-4-8-15-19/h3-16H,1-2H3,(H,23,24)
• InChI Key: FAQVJXHKCUNDSW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C(C)(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-(2-methylphenyl)-2,2-diphenylpropanamide, also known as methyldiphenylamine, is a chemical compound with a molecular formula of C24H21NO. It is a white crystalline powder with a melting point of 140-142°C. This compound has been the subject of considerable scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(2-methylphenyl)-2,2-diphenylpropanamide has been extensively studied for its potential applications in various fields. It has been found to have antimicrobial properties and has been used in the development of novel antibiotics. This compound has also been studied for its potential use as a corrosion inhibitor in the oil and gas industry.

Mechanism of Action

The exact mechanism of action of N-(2-methylphenyl)-2,2-diphenylpropanamide is not fully understood. However, it is believed to work by inhibiting the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2,2-diphenylpropanamide has been found to have low toxicity and is relatively safe for use in laboratory experiments. It has been shown to have no significant effects on the biochemical and physiological processes in mammals.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methylphenyl)-2,2-diphenylpropanamide is its low toxicity, which makes it safe for use in laboratory experiments. However, its limited solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-methylphenyl)-2,2-diphenylpropanamide. One area of interest is the development of new antimicrobial agents based on this compound. Another potential direction is the investigation of its use as a corrosion inhibitor in the oil and gas industry. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2,2-diphenylpropanamide involves the reaction between 2-methylacetophenone and benzophenone in the presence of sodium hydride and dimethylformamide. The reaction yields N-(2-methylphenyl)-2,2-diphenylpropanamideylamine as the final product.